Cas no 1184743-95-0 (5-Chloro-6-(methylthio)nicotinic acid)
5-Chloro-6-(methylthio)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-6-(methylthio)nicotinic acid
-
- Inchi: 1S/C7H6ClNO2S/c1-12-6-5(8)2-4(3-9-6)7(10)11/h2-3H,1H3,(H,10,11)
- InChI Key: OUJCEVZWCQMIPU-UHFFFAOYSA-N
- SMILES: C1=NC(SC)=C(Cl)C=C1C(O)=O
5-Chloro-6-(methylthio)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021PUB-500mg |
5-Chloro-6-(methylthio)nicotinic acid |
1184743-95-0 | 95% | 500mg |
$621.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1261060-500mg |
5-Chloro-6-(methylthio)nicotinic acid |
1184743-95-0 | 98% | 500mg |
¥4796.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1261060-1g |
5-Chloro-6-(methylthio)nicotinic acid |
1184743-95-0 | 98% | 1g |
¥6844.00 | 2024-08-09 | |
| Aaron | AR021PUB-250mg |
5-Chloro-6-(methylthio)nicotinic acid |
1184743-95-0 | 95% | 250mg |
$547.00 | 2025-02-12 |
5-Chloro-6-(methylthio)nicotinic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 5-Chloro-6-(methylthio)nicotinic acid
Introduction to 5-Chloro-6-(methylthio)nicotinic acid (CAS No. 1184743-95-0)
5-Chloro-6-(methylthio)nicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1184743-95-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities. The presence of both chloro and methylthio functional groups in its structure imparts unique chemical properties, making it a valuable scaffold for medicinal chemistry investigations.
The molecular structure of 5-Chloro-6-(methylthio)nicotinic acid consists of a pyridine ring substituted at the 5-position with a chlorine atom and at the 6-position with a methylthio group. This arrangement creates a molecule with potential interactions with biological targets, particularly enzymes and receptors. The chloro group is known to enhance electrophilicity, while the methylthio group introduces sulfur-based interactions that can be exploited for binding affinity optimization.
In recent years, there has been growing interest in nicotinic acid derivatives due to their role as precursors or analogs in the development of therapeutic agents. The compound’s structural features make it a promising candidate for further exploration in drug discovery programs, particularly in the areas of neurology and immunology. Nicotinic acid derivatives are well-documented for their effects on nicotinic acetylcholine receptors (nAChRs), which are crucial for neurotransmission and have implications in conditions such as Alzheimer’s disease, Parkinson’s disease, and smoking addiction.
One of the most compelling aspects of 5-Chloro-6-(methylthio)nicotinic acid is its potential as a lead compound for designing novel bioactive molecules. The chloro and methylthio substituents provide multiple points of interaction with biological targets, allowing for structural modifications that can enhance pharmacological properties such as potency, selectivity, and metabolic stability. Researchers have utilized computational modeling and high-throughput screening to identify derivatives of this compound that exhibit improved binding affinity to nAChRs.
Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The methylthio group in 5-Chloro-6-(methylthio)nicotinic acid is particularly noteworthy, as it has been shown to influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. This has led to investigations into its potential use as an intermediate in synthesizing more complex pharmacophores.
The synthesis of 5-Chloro-6-(methylthio)nicotinic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include chlorination of a precursor nicotinic acid derivative followed by thiolation at the 6-position. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. These improvements are crucial for facilitating further research and development efforts.
In addition to its potential applications in drug discovery, 5-Chloro-6-(methylthio)nicotinic acid has been explored for its role in biochemical pathways. Nicotinic acid derivatives are known to influence lipid metabolism and have been studied for their potential benefits in cardiovascular health. The structural features of this compound may contribute to these effects by modulating enzymes involved in cholesterol synthesis and transport.
The pharmacokinetic properties of 5-Chloro-6-(methylthio)nicotinic acid are also subjects of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to address these aspects, providing insights into its behavior within biological systems. These studies are critical for guiding future clinical trials and ensuring that the compound can be developed into a safe and effective therapeutic agent.
As research continues to uncover new applications for nicotinic acid derivatives, 5-Chloro-6-(methylthio)nicotinic acid remains a key compound under investigation. Its unique structural features offer opportunities for innovation in drug design, particularly in targeting neurological disorders where nAChRs play a significant role. The growing body of evidence supporting the therapeutic potential of this class of compounds underscores the importance of further exploration.
The future direction of research on 5-Chloro-6-(methylthio)nicotinic acid will likely involve interdisciplinary approaches combining synthetic chemistry, computational biology, and preclinical testing. By leveraging advances in each area, scientists can accelerate the discovery process and bring new treatments to patients who suffer from conditions related to nAChR dysfunction. Collaborative efforts between academia and industry will be essential in translating laboratory findings into clinical applications.
1184743-95-0 (5-Chloro-6-(methylthio)nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)